Cas no 57713-28-7 (1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride)

1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride structure
57713-28-7 structure
Product Name:1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
CAS No:57713-28-7
MF:C28H28Cl4Cu2N20
MW:913.559918403625
CID:1606330
PubChem ID:3044805
Update Time:2025-04-21

1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
    • dicopper,1-phenyl-1,2,3-triaza-4-azanidacyclopent-2-en-5-imine,tetrahydrochloride
    • Copper fenamole HCl
    • Copper, tetrakis(mu-(1-phenyl-1H-tetrazol-5-aminato-N(sup 4):N(sup 5)))di-, tetrahydrochloride
    • DTXSID80206422
    • (1-Phenyl-5-aminotetrazolato)chloride copper
    • Copper fenamole hydrochloride
    • 57713-28-7
    • Inchi: 1S/4C7H6N5.4ClH.2Cu/c4*8-7-9-10-11-12(7)6-4-2-1-3-5-6;;;;;;/h4*1-5H,(H-,8,9,11);4*1H;;/q4*-1;;;;;2*+2
    • InChI Key: QYCXGHGBUNUGEE-UHFFFAOYSA-N
    • SMILES: [Cu+2].[Cu+2].Cl.Cl.Cl.Cl.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 912.012244
  • Monoisotopic Mass: 910.015194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 10
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 211

Experimental Properties

  • Boiling Point: 369.7°C at 760 mmHg
  • Flash Point: 177.4°C
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